Cas no 1361833-37-5 (3,5-Dichloro-4'-difluoromethoxy-2'-fluoro-biphenyl)

• Product Name: 3,5-Dichloro-4'-difluoromethoxy-2'-fluoro-biphenyl
• CAS No: 1361833-37-5
• MF: C₁₃H₇Cl₂F₃O
• MW: 307.095292329788
• CID: 4993925
• Update Time: 2025-05-21

3,5-Dichloro-4'-difluoromethoxy-2'-fluoro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-4'-difluoromethoxy-2'-fluoro-biphenyl

• Inchi： 1S/C13H7Cl2F3O/c14-8-3-7(4-9(15)5-8)11-2-1-10(6-12(11)16)19-13(17)18/h1-6,13H
• InChI Key： LEBPROCSJRACJS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC(=CC=1F)OC(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 283
• XLogP3: 5.8
• Topological Polar Surface Area: 9.2

Additional information on 3,5-Dichloro-4'-difluoromethoxy-2'-fluoro-biphenyl

Comprehensive Overview of 3,5-Dichloro-4'-difluoromethoxy-2'-fluoro-biphenyl (CAS No. 1361833-37-5)

3,5-Dichloro-4'-difluoromethoxy-2'-fluoro-biphenyl (CAS No. 1361833-37-5) is a specialized biphenyl derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a dichloro-substituted biphenyl core combined with difluoromethoxy and fluoro functional groups, making it a versatile intermediate for synthesizing advanced materials and bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in sustainable agriculture and precision medicine.

The molecular structure of 3,5-Dichloro-4'-difluoromethoxy-2'-fluoro-biphenyl includes strategically placed halogen atoms, which enhance its reactivity and binding affinity in target interactions. This characteristic is crucial for developing small-molecule inhibitors and ligands in therapeutic contexts. Recent studies highlight its role in modulating enzyme activity and receptor signaling, addressing common search queries like "halogenated biphenyls in drug design" or "fluorinated agrochemical intermediates." The compound’s lipophilicity and metabolic stability further contribute to its utility in optimizing pharmacokinetic profiles.

In the context of environmental sustainability, 3,5-Dichloro-4'-difluoromethoxy-2'-fluoro-biphenyl is being explored for its biodegradability and low ecotoxicity, responding to growing concerns about green chemistry practices. Industry professionals frequently search for "eco-friendly fluorinated compounds" or "halogenated biphenyls with low environmental impact," making this compound a relevant subject. Its synthesis often involves palladium-catalyzed cross-coupling reactions, a topic widely discussed in academic forums and patent literature.

From a commercial perspective, the demand for high-purity intermediates like 3,5-Dichloro-4'-difluoromethoxy-2'-fluoro-biphenyl is rising, driven by advancements in high-throughput screening and combinatorial chemistry. Suppliers emphasize its use in custom synthesis and contract research, catering to pharmaceutical and agrochemical innovators. Analytical techniques such as HPLC, NMR, and mass spectrometry ensure rigorous quality control, addressing FAQs like "how to verify biphenyl derivative purity" or "CAS No. 1361833-37-5 specifications."

Future research directions for 3,5-Dichloro-4'-difluoromethoxy-2'-fluoro-biphenyl may focus on its structure-activity relationships (SAR) in novel therapeutic targets or its integration into smart materials for sensors and electronics. As AI-driven molecular modeling gains traction, computational studies on this compound could unlock further applications, resonating with search trends like "computational chemistry for biphenyl derivatives" or "fluorinated compounds in material science." Its compatibility with continuous flow chemistry methods also positions it as a candidate for scalable industrial processes.

In summary, 3,5-Dichloro-4'-difluoromethoxy-2'-fluoro-biphenyl (CAS No. 1361833-37-5) exemplifies the intersection of halogen chemistry and functional group diversity, offering multifaceted opportunities for scientific and industrial progress. Its relevance to life sciences, sustainable technology, and material innovation ensures continued interest and exploration in the years ahead.